Cas no 941961-72-4 (2-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• CAS No: 941961-72-4
• MF: C₂₂H₂₃N₃O₃S₂
• MW: 441.566322565079
• CID: 6450243
• Update Time: 2025-06-03

2-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• N-(3,4-dimethylphenyl)-2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C22H23N3O3S2/c1-14-7-8-17(9-15(14)2)23-20(26)11-18-12-29-22(25-18)30-13-21(27)24-16-5-4-6-19(10-16)28-3/h4-10,12H,11,13H2,1-3H3,(H,23,26)(H,24,27)
• InChI Key： MJZRLZMWIVQOGC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CC1=CSC(SCC(NC2=CC=CC(OC)=C2)=O)=N1

Additional information on 2-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide

Comprehensive Analysis of 2-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide (CAS No. 941961-72-4)

The compound 2-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide (CAS No. 941961-72-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a thiazole ring and acetamide moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its unique molecular architecture.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. The 3,4-dimethylphenyl and 3-methoxyphenyl groups in this compound suggest potential interactions with biological targets, such as G-protein-coupled receptors (GPCRs) or tyrosine kinases. These attributes align with current trends in AI-driven drug discovery, where computational models are used to predict molecular behavior and optimize drug candidates. This compound’s sulfanyl linkage further enhances its stability, a critical factor in drug bioavailability.

From a synthetic chemistry perspective, the preparation of 2-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide involves multi-step organic reactions, including amide coupling and thiazole ring formation. These processes are often optimized using green chemistry principles to minimize environmental impact—a topic increasingly relevant in modern research. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structural integrity.

The compound’s potential applications extend beyond pharmaceuticals. Its thiazole-based scaffold is also explored in agrochemicals and functional materials, such as organic semiconductors. This versatility makes it a subject of interest in interdisciplinary studies, bridging chemistry, biology, and materials science. As the scientific community continues to explore structure-activity relationships (SAR), this molecule’s derivatives may unlock new functionalities.

In conclusion, 2-(4-{(3,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide (CAS No. 941961-72-4) represents a compelling area of research with broad implications. Its synthesis, characterization, and applications reflect the convergence of cutting-edge science and industrial demand, positioning it as a valuable entity in the quest for innovative solutions.